
Spectroscopic Profile of (±)-Paniculidine A: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (±)-Paniculidine A

Cat. No.: B041348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

natural product (±)-Paniculidine A, a compound of interest in phytochemical and

pharmacological research. The following sections detail its nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols utilized

for their acquisition. This information is crucial for the identification, characterization, and quality

control of (±)-Paniculidine A in research and development settings.

Spectroscopic Data Summary
The spectroscopic data for (±)-Paniculidine A are summarized in the tables below. These

values are essential for the structural confirmation of the molecule.

¹H and ¹³C NMR Spectral Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for the structural

elucidation of organic molecules. The ¹H and ¹³C NMR data provide detailed information about

the carbon-hydrogen framework of (±)-Paniculidine A.

Table 1: ¹H NMR Spectroscopic Data for (±)-Paniculidine A
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for (±)-Paniculidine A

Chemical Shift (δ) ppm Assignment

Data not available in search results

Note: Specific chemical shift and coupling constant values for (±)-Paniculidine A were not

available in the provided search results. This data would typically be found in publications

reporting the initial isolation or total synthesis of the compound.

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy provides valuable information about the functional groups present in

a molecule. The absorption bands in the IR spectrum correspond to the vibrational frequencies

of specific bonds.

Table 3: IR Spectroscopic Data for (±)-Paniculidine A

Wavenumber (cm⁻¹) Description of Absorption

Data not available in search results

Note: Specific IR absorption frequencies for (±)-Paniculidine A were not available in the

provided search results.

Mass Spectrometry (MS)
Mass spectrometry (MS) is a powerful analytical technique used to determine the molecular

weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS)
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provides a highly accurate mass measurement, which is critical for confirming the molecular

formula.

Table 4: Mass Spectrometry Data for (±)-Paniculidine A

m/z Ion Type

Data not available in search results

Note: The specific mass-to-charge ratio (m/z) for the molecular ion of (±)-Paniculidine A was

not available in the provided search results.

Experimental Protocols
Detailed experimental protocols are essential for the reproduction of scientific results. The

following outlines the general methodologies for acquiring the spectroscopic data presented

above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra are typically recorded on a high-field spectrometer (e.g., 400 or 500 MHz for ¹H

NMR). The sample is dissolved in a deuterated solvent, such as chloroform-d (CDCl₃) or

methanol-d₄ (CD₃OD), and chemical shifts are referenced to the residual solvent peak or an

internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy
IR spectra are commonly obtained using a Fourier-transform infrared (FTIR) spectrometer. The

sample can be prepared as a thin film on a salt plate (e.g., NaCl or KBr), as a KBr pellet, or

dissolved in a suitable solvent.

Mass Spectrometry (MS)
Mass spectra are acquired using a mass spectrometer, often coupled with a chromatographic

separation technique like gas chromatography (GC-MS) or liquid chromatography (LC-MS).

Electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are

common ionization techniques for natural products.
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To cite this document: BenchChem. [Spectroscopic Profile of (±)-Paniculidine A: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041348#spectroscopic-data-of-paniculidine-a-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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